4-Nitro-1-(2-phenylethyl)-1H-pyrazole
Cat. No. B2772021
CAS No.:
28469-23-0
M. Wt: 217.228
InChI Key: PQVATOIJLDLEIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09303023B2
Procedure details
To a solution of 4-nitro-1H-pyrazole (1.50 g, 12.87 mmol) in MeCN (30 mL), (2-bromoethyl)benzene (1.97 mL, 14.15 mmol) and Cs2CO3 (4.61 g, 14.15 mmol) was added. The resulting mixture was refluxed (80° C.) for 1.5 h, then the reaction mixture was allowed to reach rt. The mixture was diluted with DCM, filtered, the filter cake was washed with DCM and the filtrate was concentrated in vacuo to obtain 4-nitro-1-phenethyl-1H-pyrazole as a beige solid which was used in the next step without further purification. LC-MS conditions A: tR=0.92 min; [M+H]+=217.97.
Name
Cs2CO3
Quantity
4.61 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[N:6][NH:7][CH:8]=1)([O-:3])=[O:2].Br[CH2:10][CH2:11][C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1.C([O-])([O-])=O.[Cs+].[Cs+]>CC#N.C(Cl)Cl>[N+:1]([C:4]1[CH:5]=[N:6][N:7]([CH2:10][CH2:11][C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)[CH:8]=1)([O-:3])=[O:2] |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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1.5 g
|
|
Type
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reactant
|
|
Smiles
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[N+](=O)([O-])C=1C=NNC1
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Name
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|
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Quantity
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1.97 mL
|
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Type
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reactant
|
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Smiles
|
BrCCC1=CC=CC=C1
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Name
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Cs2CO3
|
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Quantity
|
4.61 g
|
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Type
|
reactant
|
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Smiles
|
C(=O)([O-])[O-].[Cs+].[Cs+]
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
|
CC#N
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
C(Cl)Cl
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to reach rt
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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WASH
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Type
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WASH
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|
Details
|
the filter cake was washed with DCM
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
the filtrate was concentrated in vacuo
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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[N+](=O)([O-])C=1C=NN(C1)CCC1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
